6-oxo-N-phenyl-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide

• IUPAC Name: 6-oxo-N-phenyl-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H15F3N2O2/c21-20(22,23)16-6-4-5-14(11-16)12-25-13-15(9-10-18(25)26)19(27)24-17-7-2-1-3-8-17/h1-11,13H,12H2,(H,24,27)
• InChI Key: RYHJFXKQKDSRDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C20H15F3N2O2
• Molecular Weight: 372.3 g/mol

Description

The compound “6-oxo-N-phenyl-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom, and two phenyl groups, which are six-membered carbon rings. The trifluoromethyl group (CF3) is a common motif in pharmaceuticals and agrochemicals.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyridine and phenyl rings, as well as the trifluoromethyl group. Pyridine is a basic aromatic heterocycle, while phenyl groups can participate in various types of reactions. The trifluoromethyl group is known for its high electronegativity and the strong carbon-fluorine bonds it forms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase its lipophilicity, which could affect its solubility and stability.

Scientific Research Applications

Chemical Synthesis and Reactivity

• Heterocyclic Compound Synthesis : Research on compounds like 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) highlights the role of heterocyclic compounds in the synthesis of potentially toxicants during food processing. This emphasizes the importance of understanding the synthesis pathways and reactions of heterocyclic compounds similar to "6-oxo-N-phenyl-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide" for applications in food safety and chemical risk assessment (Zamora & Hidalgo, 2015).

Biological Activity

• Pharmacological Profile Enhancement : Studies on stereochemistry and biological activity of compounds like phenylpiracetam illustrate how structural modifications can enhance pharmacological profiles, suggesting that research into the specific stereochemistry of "6-oxo-N-phenyl-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide" could lead to new insights in medicinal chemistry (Veinberg et al., 2015).

Materials Science

• Polymer Degradation : The study of auto-oxidation of aliphatic polyamides provides insights into the degradation mechanisms of polymers, which could be relevant for evaluating the stability and degradation of materials incorporating "6-oxo-N-phenyl-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide" in their structure (Richaud et al., 2013).

Optoelectronic Materials

• Functionalized Quinazolines and Pyrimidines : Research into quinazoline and pyrimidine derivatives for optoelectronic materials highlights the potential of nitrogen-containing heterocycles in electronic devices. This suggests that "6-oxo-N-phenyl-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide" could be explored for applications in luminescent materials or organic light-emitting diodes (Lipunova et al., 2018).

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it’s a pharmaceutical, future research could focus on optimizing its properties for better efficacy and safety.